Cas no 1000548-19-5 (2-(3-aminopropyl)-4,5-dimethylphenol)

• Product Name: 2-(3-aminopropyl)-4,5-dimethylphenol
• CAS No: 1000548-19-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6222552
• PubChem ID: 55267166
• Update Time: 2025-05-21

2-(3-aminopropyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-4,5-dimethylphenol
• 1000548-19-5
• AKOS006312800
• EN300-1858419

• Inchi： 1S/C11H17NO/c1-8-6-10(4-3-5-12)11(13)7-9(8)2/h6-7,13H,3-5,12H2,1-2H3
• InChI Key： SGMLGJGNULJNJB-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CCCN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(3-aminopropyl)-4,5-dimethylphenol

2-(3-Aminopropyl)-4,5-Dimethylphenol: A Comprehensive Overview

2-(3-Aminopropyl)-4,5-Dimethylphenol, also known by its CAS number 1000548-19-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenol group with an aminoalkyl chain and methyl substituents. The presence of these functional groups makes it highly reactive and adaptable for diverse chemical reactions.

The synthesis of 2-(3-Aminopropyl)-4,5-Dimethylphenol typically involves multi-step processes, including nucleophilic substitution and aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for industrial applications.

One of the most promising areas of research involving 2-(3-Aminopropyl)-4,5-Dimethylphenol is its application in drug delivery systems. The amino group in the molecule allows for easy conjugation with various bioactive molecules, making it an ideal candidate for targeted drug delivery. Studies have shown that this compound can significantly enhance the bioavailability of drugs by protecting them from premature degradation in the bloodstream.

Another significant application of this compound is in the field of polymer chemistry. The phenolic hydroxyl group in 2-(3-Aminopropyl)-4,5-Dimethylphenol enables it to act as a crosslinking agent in the synthesis of thermosetting polymers. Recent research has demonstrated that incorporating this compound into polymer matrices can improve mechanical strength and thermal stability, making it suitable for high-performance materials used in aerospace and automotive industries.

In addition to its industrial applications, 2-(3-Aminopropyl)-4,5-Dimethylphenol has shown potential in biomedical engineering. Its ability to form stable complexes with metal ions has led to its use in designing novel contrast agents for magnetic resonance imaging (MRI). This application is particularly exciting due to the increasing demand for safer and more effective diagnostic tools in modern medicine.

The methyl substituents on the aromatic ring of 2-(3-Aminopropyl)-4,5-Dimethylphenol play a crucial role in modulating its electronic properties. These groups enhance the compound's stability and solubility in organic solvents, making it easier to handle during chemical reactions. Recent studies have also explored the use of this compound as a precursor for synthesizing advanced materials such as graphene oxide composites, where its functional groups facilitate strong interfacial interactions.

From an environmental perspective, researchers are investigating the biodegradation pathways of 2-(3-Aminopropyl)-4,5-Dimethylphenol. Understanding its degradation mechanisms is essential for assessing its environmental impact and developing strategies to minimize pollution. Preliminary findings suggest that microbial communities can effectively break down this compound under specific conditions, offering hope for sustainable waste management practices.

In conclusion, 2-(3-Aminopropyl)-4,5-Dimethylphenol (CAS No: 1000548-19-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug delivery systems, polymer chemistry, biomedical engineering, and material science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing technological innovations while addressing global challenges such as environmental sustainability.